Cas no 64169-57-9 (Chlorocitalopram)
Chlorocitalopram Chemical and Physical Properties
Names and Identifiers
-
- 5-Isobenzofurancarbonitrile,1-(4-chlorophenyl)-1-[3-(dimethylamino)propyl]-1,3-dihydro-
- Chlorocitalopram
- 1-(4-chlorophenyl)-1-[3-(dimethylamino)propyl]-3H-2-benzofuran-5-carbonitrile
- 1-(4-chlorophenyl)-1-(3-(dimethylamino)propyl)-1,3-dihydroisobenzofuran-5-carbonitrile
- DTXSID20494821
- 1-(4-chlorophenyl)-1-[3-(dimethylamino)propyl]-1,3-dihydro-2-benzofuran-5-carbonitrile
- FT-0664598
- 1-(4-Chloro-phenyl)-1-(3-dimethylamino-propyl)-1,3-dihydro-isobenzofuran-5-carbonitrile
- SCHEMBL141607
- 64169-57-9
- DB-237783
-
- Inchi: 1S/C20H21ClN2O/c1-23(2)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24-20/h4-9,12H,3,10-11,14H2,1-2H3
- InChI Key: HYIJPACNNYCMRP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1(C2C=CC(C#N)=CC=2CO1)CCCN(C)C
Computed Properties
- Exact Mass: 340.13400
- Monoisotopic Mass: 340.1342410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 36.26000
- LogP: 4.32728
Chlorocitalopram Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C365085-1mg |
Chlorocitalopram |
64169-57-9 | 1mg |
$ 138.00 | 2023-04-18 | ||
| TRC | C365085-2mg |
Chlorocitalopram |
64169-57-9 | 2mg |
$ 236.00 | 2023-04-18 | ||
| TRC | C365085-5mg |
Chlorocitalopram |
64169-57-9 | 5mg |
$ 552.00 | 2023-04-18 | ||
| TRC | C365085-10mg |
Chlorocitalopram |
64169-57-9 | 10mg |
$ 999.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207423-1 mg |
Chlorocitalopram, |
64169-57-9 | 1mg |
¥2,106.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207423-1mg |
Chlorocitalopram, |
64169-57-9 | 1mg |
¥2106.00 | 2023-09-05 |
Chlorocitalopram Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Chlorocitalopram
Chlorocitalopram (CAS No. 64169-57-9): A Comprehensive Overview in Modern Pharmaceutical Research
Chlorocitalopram, a derivative of the well-known antidepressant citalopram, is a compound of significant interest in the field of pharmaceutical chemistry. With the CAS number 64169-57-9, this molecule has garnered attention for its potential therapeutic applications and structural modifications that may enhance its pharmacological profile. The investigation of Chlorocitalopram involves a multifaceted approach, integrating insights from medicinal chemistry, pharmacology, and clinical studies to elucidate its mechanisms of action and potential benefits.
The chemical structure of Chlorocitalopram incorporates a chloro substituent on the aromatic ring, which is a common modification in the development of psychotropic drugs. This alteration can influence the compound's binding affinity to neurotransmitter receptors, particularly those involved in the serotonin system. Recent studies have highlighted the importance of such structural modifications in optimizing drug efficacy and minimizing side effects. The chloro group in Chlorocitalopram may enhance its interaction with serotonin reuptake inhibitors (SSRIs), potentially leading to improved therapeutic outcomes.
In the realm of modern pharmaceutical research, the exploration of Chlorocitalopram extends beyond its primary use as an antidepressant. Emerging evidence suggests that this compound may exhibit additional pharmacological activities, including anxiolytic and neuroprotective effects. These properties make Chlorocitalopram a promising candidate for the treatment of comorbid conditions often associated with depression, such as anxiety disorders and cognitive impairment. The investigation into these secondary effects is supported by preclinical studies that demonstrate its potential to modulate various neural pathways.
The synthesis and characterization of Chlorocitalopram are critical steps in understanding its pharmacokinetic and pharmacodynamic properties. Advanced synthetic methodologies have been employed to produce high-purity samples for detailed analytical studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have provided invaluable insights into the molecular structure and conformation of Chlorocitalopram. These analytical data are essential for refining structural models and predicting how the compound will interact with biological targets.
Clinical trials have begun to explore the efficacy of Chlorocitalopram in treating major depressive disorder (MDD) and related psychiatric conditions. The design of these trials follows stringent protocols to ensure robust data collection and interpretation. Early results indicate that Chlorocitalopram may offer a favorable risk-benefit profile compared to existing treatments. However, further research is necessary to fully assess its long-term safety and efficacy. The integration of patient-reported outcomes with objective measures will provide a comprehensive evaluation of its therapeutic potential.
The role of computational modeling in the study of Chlorocitalopram cannot be overstated. Molecular docking simulations and computer-aided drug design (CADD) have been instrumental in predicting binding interactions between Chlorocitalopram and biological targets. These computational approaches complement experimental data by providing rapid screening of potential drug candidates and optimizing lead structures. The development of accurate predictive models is crucial for guiding the rational design of next-generation psychotropic drugs.
The future direction of research on Chlorocitalopram includes exploring its potential as a prodrug or combination therapy with other pharmacological agents. Prodrug formulations can enhance bioavailability and reduce side effects, making them an attractive option for clinical use. Additionally, combination therapies may address complex pathophysiological mechanisms by leveraging synergistic effects between different compounds. The investigation into these advanced strategies represents a significant step forward in personalized medicine approaches for psychiatric disorders.
Ethical considerations are paramount in all phases of research involving compounds like Chlorocitalopram. Ensuring patient safety, maintaining confidentiality, and adhering to regulatory guidelines are essential components of clinical trials and preclinical studies. The collaboration between academic institutions, pharmaceutical companies, and regulatory agencies fosters an environment conducive to innovation while upholding ethical standards.
The global landscape of pharmaceutical research continues to evolve with advancements in technology and interdisciplinary collaboration. The study of compounds such as Chlorocitalopram, which bridges chemistry, biology, and medicine, exemplifies this trend toward integrated approaches in drug discovery. By leveraging cutting-edge technologies and fostering international cooperation, researchers can accelerate the development of novel treatments for mental health disorders.
64169-57-9 (Chlorocitalopram) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)